2-[3-Ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxo-1-(2-sodiosulfobenzyl)-2-pyrazolin-4-ylidene]-1-pro
2-[3-Ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxo-1-(2-sodiosulfobenzyl)-2-pyrazolin-4-ylidene]-1-pro
Brand Name:
Vulcanchem
CAS No.:
118155-99-0
VCID:
VC0055318
InChI:
InChI=1S/C29H28N4O12S2.2Na/c1-3-44-28(36)24-20(26(34)32(30-24)16-18-10-5-7-14-22(18)46(38,39)40)12-9-13-21-25(29(37)45-4-2)31-33(27(21)35)17-19-11-6-8-15-23(19)47(41,42)43;;/h5-15,34H,3-4,16-17H2,1-2H3,(H,38,39,40)(H,41,42,43);;/q;2*+1/p-2
SMILES:
CCOC(=O)C1=NN(C(=C1C=CC=C2C(=NN(C2=O)CC3=CC=CC=C3S(=O)(=O)[O-])C(=O)OCC)[O-])CC4=CC=CC=C4S(=O)(=O)O.[Na+].[Na+]
Molecular Formula:
C29H26N4Na2O12S2
Molecular Weight:
732.643
2-[3-Ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxo-1-(2-sodiosulfobenzyl)-2-pyrazolin-4-ylidene]-1-pro
CAS No.: 118155-99-0
Main Products
VCID: VC0055318
Molecular Formula: C29H26N4Na2O12S2
Molecular Weight: 732.643
![2-[3-Ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxo-1-(2-sodiosulfobenzyl)-2-pyrazolin-4-ylidene]-1-pro - 118155-99-0](/images/no_structure.jpg)
| CAS No. | 118155-99-0 |
|---|---|
| Product Name | 2-[3-Ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxo-1-(2-sodiosulfobenzyl)-2-pyrazolin-4-ylidene]-1-pro |
| Molecular Formula | C29H26N4Na2O12S2 |
| Molecular Weight | 732.643 |
| IUPAC Name | disodium;2-[[3-ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxido-1-[(2-sulfophenyl)methyl]pyrazol-4-yl]prop-2-enylidene]-5-oxopyrazol-1-yl]methyl]benzenesulfonate |
| Standard InChI | InChI=1S/C29H28N4O12S2.2Na/c1-3-44-28(36)24-20(26(34)32(30-24)16-18-10-5-7-14-22(18)46(38,39)40)12-9-13-21-25(29(37)45-4-2)31-33(27(21)35)17-19-11-6-8-15-23(19)47(41,42)43;;/h5-15,34H,3-4,16-17H2,1-2H3,(H,38,39,40)(H,41,42,43);;/q;2*+1/p-2 |
| Standard InChIKey | SRYCIJKJSGVGNQ-UHFFFAOYSA-L |
| SMILES | CCOC(=O)C1=NN(C(=C1C=CC=C2C(=NN(C2=O)CC3=CC=CC=C3S(=O)(=O)[O-])C(=O)OCC)[O-])CC4=CC=CC=C4S(=O)(=O)O.[Na+].[Na+] |
| Synonyms | 2-[3-Ethoxycarbonyl-4-[3-[3-ethoxycarbonyl-5-oxo-1-(2-sodiosulfobenzyl)-2-pyrazolin-4-ylidene]-1-propenyl]-5-hydroxy-1H-pyrazol-1-ylmethyl]benzenesulfonic acid sodium salt |
| Last Modified | Aug 20 2021 |
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